N-{4-[5-(5-bromo-2-furyl)-1,2,4-oxadiazol-3-yl]phenyl}-3-chlorobenzamide

• IUPAC Name: N-[4-[5-(5-bromofuran-2-yl)-1,2,4-oxadiazol-3-yl]phenyl]-3-chlorobenzamide
• InChI: InChI=1S/C19H11BrClN3O3/c20-16-9-8-15(26-16)19-23-17(24-27-19)11-4-6-14(7-5-11)22-18(25)12-2-1-3-13(21)10-12/h1-10H,(H,22,25)
• InChI Key: UCOXQXMBDZKBOP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NC2=CC=C(C=C2)C3=NOC(=N3)C4=CC=C(O4)Br
• Molecular Formula: C19H11BrClN3O3
• Molecular Weight: 444.7 g/mol

Description

N-{4-[5-(5-bromo-2-furyl)-1,2,4-oxadiazol-3-yl]phenyl}-3-chlorobenzamide, commonly known as BRD-7389, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of cancer research. BRD-7389 is a small molecule inhibitor that targets the bromodomain and extra-terminal (BET) family of proteins, which are known to play a crucial role in the regulation of gene expression.

Mechanism of Action

BRD-7389 works by binding to the bromodomain of N-{4-[5-(5-bromo-2-furyl)-1,2,4-oxadiazol-3-yl]phenyl}-3-chlorobenzamide proteins, which prevents their interaction with acetylated histones and other transcription factors. This, in turn, leads to the inhibition of gene expression and the disruption of cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that BRD-7389 can induce apoptosis, or programmed cell death, in cancer cells. In addition, BRD-7389 has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of BRD-7389.

Advantages and Limitations for Lab Experiments

One of the main advantages of BRD-7389 is its specificity for N-{4-[5-(5-bromo-2-furyl)-1,2,4-oxadiazol-3-yl]phenyl}-3-chlorobenzamide proteins, which allows for targeted inhibition of these proteins in cancer cells. In addition, BRD-7389 has been shown to have low toxicity in non-cancerous cells. However, one limitation of BRD-7389 is its poor solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several potential future directions for the study of BRD-7389. One area of interest is the development of more potent and selective N-{4-[5-(5-bromo-2-furyl)-1,2,4-oxadiazol-3-yl]phenyl}-3-chlorobenzamide inhibitors. In addition, further studies are needed to fully understand the biochemical and physiological effects of BRD-7389, as well as its potential applications in the treatment of different types of cancer. Finally, the development of more effective delivery methods for BRD-7389 could also be an area of future research.

Scientific Research Applications

BRD-7389 has been extensively studied for its potential applications in cancer research. The N-{4-[5-(5-bromo-2-furyl)-1,2,4-oxadiazol-3-yl]phenyl}-3-chlorobenzamide family of proteins, which are targeted by BRD-7389, are known to play a critical role in the regulation of gene expression in cancer cells. By inhibiting the activity of this compound proteins, BRD-7389 can potentially disrupt the growth and survival of cancer cells.